Cas no 887354-19-0 (Dabsylaminoethyl Methanethiosulfonate)

• Product Name: Dabsylaminoethyl Methanethiosulfonate
• CAS No: 887354-19-0
• MF: C₁₇H₂₂N₄O₄S₃
• MW: 442.575979709625
• CID: 827020
• PubChem ID: 3266790
• Update Time: 2025-09-26

Dabsylaminoethyl Methanethiosulfonate Chemical and Physical Properties

Names and Identifiers

• Dabsylaminoethyl Methanethiosulfonate
• 4-[[4-(dimethylamino)phenyl]diazenyl]-N-(2-methylsulfonylsulfanylethyl)benzenesulfonamide
• AKOS030243356
• DTXSID80390835
• FT-0665442
• 887354-19-0

• Inchi： 1S/C17H22N4O4S3/c1-21(2)16-8-4-14(5-9-16)19-20-15-6-10-17(11-7-15)28(24,25)18-12-13-26-27(3,22)23/h4-11,18H,12-13H2,1-3H3/b20-19+
• InChI Key： URGLPBPCBBYYPB-FMQUCBEESA-N
• SMILES： S(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)N(C)C)(NCCSS(C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 442.08000
• Monoisotopic Mass: 442.08031872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 150Ų

Experimental Properties

• Melting Point: 151-153°C
• PSA: 150.33000
• LogP: 5.69160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes

Additional information on Dabsylaminoethyl Methanethiosulfonate

Dabsylaminoethyl Methanethiosulfonate (CAS No. 887354-19-0): A Versatile Reagent in Chemical Biology and Medicinal Chemistry

Dabsylaminoethyl Methanethiosulfonate (DAMT), with the CAS number 887354-19-0, is a highly versatile reagent that has gained significant attention in the fields of chemical biology and medicinal chemistry. This compound is a derivative of methanethiosulfonate, which is widely used for the modification of thiol groups in proteins and other biomolecules. The unique properties of DAMT make it an invaluable tool for a variety of applications, including protein labeling, drug development, and mechanistic studies.

The chemical structure of DAMT consists of a dabsyl (4-(dimethylamino)azobenzenesulfonyl) group attached to an aminoethyl methanethiosulfonate moiety. The dabsyl group is a fluorescent tag that can be used to monitor the modification of thiol groups in real-time. The methanethiosulfonate moiety, on the other hand, is highly reactive towards sulfhydryl groups, making it an excellent reagent for site-specific protein modification. This dual functionality allows researchers to not only modify specific residues but also to visualize and quantify these modifications using fluorescence spectroscopy.

In recent years, DAMT has been extensively used in the study of protein-protein interactions and post-translational modifications. For instance, a study published in the Journal of Biological Chemistry demonstrated the use of DAMT to investigate the redox regulation of cysteine residues in a key enzyme involved in cellular metabolism. The researchers found that the modification of specific cysteine residues by DAMT significantly altered the enzyme's activity, providing insights into the regulatory mechanisms underlying cellular redox homeostasis.

Another important application of DAMT is in the development of targeted therapies for various diseases. In a recent study published in the Journal of Medicinal Chemistry, researchers utilized DAMT to create a novel prodrug strategy for cancer treatment. By conjugating a cytotoxic agent to a protein via thiol groups using DAMT, they were able to achieve selective delivery and activation of the drug within tumor cells. This approach not only enhanced the therapeutic efficacy but also reduced systemic toxicity, highlighting the potential of DAMT in drug design and delivery.

The use of DAMT in chemical biology extends beyond protein modification and drug development. It has also been employed in the study of membrane proteins and ion channels. A study published in Nature Communications utilized DAMT to probe the structural dynamics of a voltage-gated potassium channel. By selectively modifying cysteine residues within the channel's pore region, the researchers were able to gain insights into the gating mechanisms and ion selectivity of the channel. These findings have important implications for understanding the function and regulation of ion channels in both physiological and pathological contexts.

In addition to its applications in basic research, DAMT has shown promise in diagnostic applications. For example, a recent study published in Analytical Chemistry demonstrated the use of DAMT for the sensitive detection of biomarkers associated with neurodegenerative diseases. By labeling specific proteins with DAMT, researchers were able to develop a fluorescence-based assay that could detect minute changes in protein levels with high sensitivity and specificity. This approach has the potential to improve early diagnosis and monitoring of diseases such as Alzheimer's and Parkinson's.

The versatility and reactivity of DAMT have also made it an attractive reagent for synthetic chemistry applications. In a study published in Organic Letters, researchers used DAMT> as a key intermediate in the synthesis of complex organic molecules with biological activity. The ability to selectively modify thiol groups using DAMT allowed them to achieve high yields and purity in their synthetic pathways, demonstrating its utility as a synthetic tool.

In conclusion, Dabsylaminoethyl Methanethiosulfonate (DAMT) (CAS No. 887354-19-0) is a powerful reagent with wide-ranging applications in chemical biology, medicinal chemistry, and synthetic chemistry. Its unique properties make it an essential tool for studying protein function, developing targeted therapies, probing membrane proteins, and synthesizing complex molecules. As research continues to advance, DAMT is likely to play an increasingly important role in unraveling complex biological processes and developing innovative solutions for healthcare and biotechnology.